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Compound of Interest

Compound Name: 2,2-Dicyclohexylpropane

CAS No.: 54934-90-6

Cat. No.: B1597342 Get Quote

Executive Summary & Operational Stance
2,2-Dicyclohexylpropane (CAS: 54934-90-6) presents a unique handling challenge due to its

physical properties—specifically its melting point of approximately 15.6°C (60°F). In many

laboratory environments, this substance exists at the thermodynamic boundary between solid

and liquid.

The Core Directive: Do not treat this merely as a standard organic solvent. Its tendency to

phase-change can cause blockages in waste carboy nozzles or unexpected leaks in solid

waste bins.

Disposal Classification:

RCRA Status: Non-Halogenated Organic Waste.

Primary Hazard: Environmental Toxicity (Aquatic) & Combustibility.

Disposal Method: High-temperature incineration via approved chemical waste contractor.

Chemical Profile & Hazard Logic
To dispose of a chemical safely, you must understand its behavior. The following data dictates

our disposal protocols.
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Property Value Operational Implication

Molecular Formula C₁₅H₂₈

High carbon content; burns

well but requires high oxygen

for complete combustion.

Melting Point ~15.6°C

CRITICAL: May freeze in

waste lines or melt in solid

waste bins.

Solubility Lipophilic (Hydrophobic)

Immiscible with water. Do NOT

pour down drains; it will coat

pipes and create persistent

blockages.

Flash Point >110°C (Estimated)

Combustible, but not highly

volatile. Classified as

"Ignitable" under broad waste

definitions if dissolved in

flammable solvents.

Reactivity Stable

Compatible with standard

organic waste streams

(Acetone, Hexane, Ethyl

Acetate).

Expert Insight: The high lipophilicity means this compound bioaccumulates. While it may not be

acutely toxic to humans like cyanide, it is categorized as H410/H412 (Harmful to aquatic life).

Therefore, drain disposal is strictly prohibited by EPA regulations (40 CFR Part 261) and local

municipal codes.

Waste Stream Segregation Workflow
The following decision tree illustrates the logic for segregating 2,2-Dicyclohexylpropane
based on its physical state and purity.
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Waste Generation:
2,2-Dicyclohexylpropane
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Prevents nozzle clogging
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Figure 1: Decision matrix for segregating 2,2-Dicyclohexylpropane waste. Note the "Dilution"

step for solids to prevent downstream clogging.
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Detailed Disposal Protocols
Protocol A: Pure Chemical Disposal (Liquids & Sludges)
Use this for expired stock or surplus reaction material.

Phase Assessment: Check the consistency. If the chemical has solidified (common in air-

conditioned labs), do not attempt to force it into a carboy. It will re-solidify in the neck,

blocking the vent.

Solubilization (The "Senior Scientist" Trick):

Add a small volume of compatible solvent (Acetone, Hexane, or Dichloromethane—only if

using a Halogenated waste stream) to the container.

Swirl until the 2,2-Dicyclohexylpropane is fully dissolved.

Why? This creates a stable liquid solution that will not freeze inside the waste container.

Transfer: Pour the solution into the Non-Halogenated Organic Waste carboy.

Labeling: Ensure the waste tag explicitly lists "2,2-Dicyclohexylpropane" and "Acetone" (or

chosen solvent). Do not just write "Hydrocarbons."

Protocol B: Solid Waste (Contaminated Debris)
Use this for silica gel, filter paper, or gloves.

Evaporation Check: Ensure no free-flowing liquid remains on the debris.

Bagging: Place debris in a clear polyethylene bag (minimum 2 mil thickness).

Sealing: Twist and tape the bag shut.

Secondary Containment: If the waste is "wet" or sludge-like, double-bag it to prevent the

chemical from melting and leaking through the outer bag during transport.

Binning: Deposit into the lab's Hazardous Solid Waste drum.
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Spill Contingency Plan
Because 2,2-Dicyclohexylpropane is lipophilic, water-based cleanup methods are ineffective

and will only spread the contamination.

Step Action Mechanism

1. Isolate
Remove ignition sources.[1][2]

[3][4]

Flash point is high, but

standard hydrocarbon safety

applies.

2. Absorb
Use vermiculite, sand, or

polypropylene pads.

These materials bind the

hydrophobic molecules

effectively.

3. Clean
Wipe the surface with acetone

or ethanol.

Solubilizes the remaining oily

residue for removal.

4. Dispose
Place all absorbent materials

into a sealed bag.

Treat as Hazardous Solid

Waste (Protocol B).

Regulatory & Compliance Notes
EPA RCRA: This chemical is not explicitly P-listed or U-listed, but it is regulated as a

characteristic waste if it exhibits ignitability (D001) when mixed with solvents. Always

characterize waste mixtures based on the most hazardous component.

Drain Disposal:Strictly Prohibited. 40 CFR 261.3 defines hazardous waste. Pouring lipophilic

hydrocarbons into the sewer system violates the Clean Water Act and can result in

significant fines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemicalbook.com [chemicalbook.com]

2. lobachemie.com [lobachemie.com]

3. southwest.tn.edu [southwest.tn.edu]

4. echemi.com [echemi.com]
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Dicyclohexylpropane]. BenchChem, [2026]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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